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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

Cat. No.: B613555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fmoc-Asp(ODmab)-OH,

a crucial building block in solid-phase peptide synthesis (SPPS). This document details its

chemical properties, provides a survey of major suppliers, and presents detailed experimental

protocols for its application in the synthesis of complex peptides, including those with lactam

bridges. Furthermore, it addresses a critical side reaction—aspartimide formation—and outlines

strategies for its mitigation.

Core Compound Specifications
Fmoc-Asp(ODmab)-OH, systematically named N-α-(9-Fluorenylmethyloxycarbonyl)-L-aspartic

acid β-(4-{N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]amino}benzyl) ester, is a

specialized amino acid derivative designed for Fmoc-based peptide synthesis. The key feature

of this reagent is the ODmab (or Dmab) protecting group on the β-carboxyl function of the

aspartic acid residue. This group is labile to mild hydrazine treatment, providing an orthogonal

protection strategy relative to the acid-labile (e.g., t-butyl) and base-labile (Fmoc) protecting

groups commonly employed in SPPS. This orthogonality is instrumental for the on-resin

synthesis of cyclic and other complex peptide structures.

A summary of the key chemical and physical properties of Fmoc-Asp(ODmab)-OH is

presented in the table below.
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Property Value

CAS Number 269066-08-2

Molecular Formula C₃₉H₄₂N₂O₈

Molecular Weight 666.76 g/mol

Appearance White to off-white or beige powder

Purity Typically ≥98% (TLC), ≥95-98% (HPLC)

Storage Temperature
-20°C to 15-25°C (refer to supplier for specific

recommendations)

Major Suppliers of Fmoc-Asp(ODmab)-OH
A variety of chemical suppliers offer Fmoc-Asp(ODmab)-OH, ensuring its accessibility for

research and development purposes. The following table summarizes some of the prominent

suppliers and their offerings. Pricing is subject to change and should be verified with the

respective supplier.
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Supplier
Product
Name/Number

Purity
Available
Quantities

Sigma-Aldrich

(Novabiochem®)
852078 ≥98% (TLC) 1 g, 5 g, 25 g

MyBioSource MBS3848165 Research Grade 100 mg, 500 mg, 1 g

Fisher Scientific

(MilliporeSigma)
50-230-1868 ≥95% (HPLC) 1 g

MedChemExpress HY-W007108 98.0% 100 mg

GlpBio GA21536 Research Grade
100 mg, 250 mg, 1 g,

5 g

AAPPTEC AFD145 Not specified Not specified

Bachem Not specified Not specified Not specified

BenchChem Not specified Not specified Not specified

Experimental Protocols: Application in Peptide
Synthesis
Fmoc-Asp(ODmab)-OH is a versatile reagent primarily used in Fmoc-based SPPS. Its unique

deprotection chemistry allows for the selective unmasking of the aspartic acid side chain,

enabling subsequent chemical modifications on the solid support.

General Workflow for Fmoc Solid-Phase Peptide
Synthesis (SPPS)
The iterative cycle of Fmoc SPPS is the foundation for utilizing Fmoc-Asp(ODmab)-OH. The

general workflow is depicted below.
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Solid Support
(e.g., Rink Amide Resin)

Resin Swelling
(DMF)

Fmoc Deprotection
(20% Piperidine/DMF)

Washing
(DMF)

Amino Acid Coupling
(Fmoc-AA-OH, Activator, Base)

Washing
(DMF)

Repeat Cycle

for next amino acid

Linear Peptide Synthesis

On-Resin Modification

Final Steps

Start with Resin

Standard Fmoc-SPPS Cycles

Incorporate Fmoc-Asp(ODmab)-OH
and Fmoc-Lys(ivDde)-OH

Selective Deprotection
(2% Hydrazine/DMF)

On-Resin Cyclization
(Coupling Reagents)

Cleavage from Resin
& Final Deprotection (TFA)

Purification & Analysis
(RP-HPLC, MS)
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Peptide on Resin

N-terminus: Fmoc

Side Chain 1: tBu

Side Chain 2 (Asp): ODmab

Fmoc Removal ODmab Removal tBu Removal

Piperidine (Base) Hydrazine (Mild Nucleophile) TFA (Strong Acid)

Asp-X Peptide
(on resin)

Piperidine
(Fmoc Deprotection)

Aspartimide
Intermediate

 (catalyzes)

Hydrolysis

Piperidide
Formation

α-Asp Peptide
(L and D forms)

β-Asp Peptide
(L and D forms)

α-Piperidide Adduct

β-Piperidide Adduct
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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